1-(3-(furan-2-yl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one

• IUPAC Name: 1-[5-(furan-2-yl)-3-(2-hydroxyphenyl)-3,4-dihydropyrazol-2-yl]propan-1-one
• InChI: InChI=1S/C16H16N2O3/c1-2-16(20)18-13(11-6-3-4-7-14(11)19)10-12(17-18)15-8-5-9-21-15/h3-9,13,19H,2,10H2,1H3
• InChI Key: RYQXWBDVZLPSSH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC=CO2)C3=CC=CC=C3O
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, the furan ring can participate in electrophilic aromatic substitution reactions, and the phenol group can undergo reactions typical of alcohols.

Scientific Research Applications

Antioxidant Potential

A study on the catalytic synthesis of novel chalcone derivatives, including compounds structurally similar to 1-(3-(furan-2-yl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one, highlighted their potential as highly potent antioxidant agents. These compounds were synthesized using a TiO2-ZnS catalyst in ethanol under reflux conditions and exhibited significant in vitro antioxidant activity. The molecular docking studies further supported their strong interactions with protein tyrosine kinase, indicating a promising antioxidant mechanism (Prabakaran, Manivarman, & Bharanidharan, 2021).

Antimicrobial Activity

Research into the synthesis, characterization, and antimicrobial activity of novel chitosan Schiff bases based on heterocyclic moieties, including pyrazole derivatives, demonstrated their effectiveness against both gram-negative and gram-positive bacteria as well as fungi. These findings suggest the potential use of these compounds in developing new antimicrobial agents (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).

Antibacterial Properties

Studies on N-substituted 5-(furan-2-yl)-phenyl pyrazolines have revealed their in vitro antibacterial activity against various bacteria. These pyrazoline derivatives were synthesized by cyclization of -1-[2-(alkoxy)phenyl]-3-(furan-2-yl) prop-2-en-1-one with N-substituted phenyl hydrazine, showing promising antibacterial activities compared to standard antibiotics such as Gentamicin and Tetracycline (Rani, Yusuf, Khan, Sahota, & Pandove, 2015).

Molecular Docking and Antibacterial Activity

A molecular docking study on novel synthesized pyrazole derivatives, including those related to the compound of interest, assessed their antibacterial activity. This research indicated that specific electron-withdrawing and electron-donating substitutions on these compounds exhibited significant inhibition zones against gram-positive and gram-negative bacteria, showcasing their potential as bioactive compounds in drug discovery (Khumar, Ezhilarasi, & Prabha, 2018).